Cas no 1401665-88-0 ([(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1401665-88-0
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 2159754
• Update Time: 2025-11-05

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((s)-2-amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((S)-1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)(ethyl)carbamate
• AM97664
• [(S)-1-((S)-2-aminopropanyl)pyrrolidin-3-yl]ethylcarbamic acid tert-butyl ester
• [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester

• Inchi： 1S/C14H27N3O3/c1-6-17(13(19)20-14(3,4)5)11-7-8-16(9-11)12(18)10(2)15/h10-11H,6-9,15H2,1-5H3/t10-,11-/m0/s1
• InChI Key： SSCBCHWPTFFJMC-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(N(CC)[C@@H]1CN(C([C@H](C)N)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester

Comprehensive Overview of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1401665-88-0)

The compound [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1401665-88-0) is a chiral derivative of pyrrolidine, widely recognized for its potential applications in pharmaceutical research and organic synthesis. This molecule features a unique combination of amino-propionyl and carbamic acid tert-butyl ester functional groups, making it a versatile intermediate for drug discovery. Its stereochemistry, denoted by the (S)-configuration, is critical for its biological activity and binding affinity to target proteins.

In recent years, the demand for chiral building blocks like [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester has surged due to their role in developing enantioselective drugs. Researchers are particularly interested in its potential as a precursor for protease inhibitors or modulators of neurological pathways. The tert-butyl ester group enhances solubility and stability, while the pyrrolidine scaffold contributes to conformational rigidity, a desirable trait in medicinal chemistry.

The synthesis of this compound often involves multi-step protocols, including asymmetric hydrogenation and amide coupling reactions, which align with green chemistry principles. With growing interest in sustainable synthesis, scientists are exploring catalytic methods to optimize the production of CAS No. 1401665-88-0 while minimizing waste. This aligns with broader industry trends toward green pharmaceuticals and atom economy.

From a commercial perspective, [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester is available through specialized chemical suppliers, catering to academic and industrial R&D teams. Its pricing and availability are influenced by factors like purity (>98% HPLC) and scale-up feasibility. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for quality control, ensuring compliance with regulatory standards for preclinical studies.

Beyond its synthetic utility, this compound has garnered attention in peptide mimetics and bioorthogonal chemistry, where its structural motifs mimic natural peptides. Such applications are pivotal in designing next-generation therapeutics for conditions like metabolic disorders or age-related diseases. The amino-propionyl moiety, in particular, is a hotspot for derivatization, enabling tailored modifications for specific biological targets.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS No. 1401665-88-0 are increasingly valuable. Their role in fragment-based drug design (FBDD) and high-throughput screening (HTS) underscores their relevance in modern drug development pipelines. Future research may explore its utility in PROTACs (Proteolysis-Targeting Chimeras) or as a linker in antibody-drug conjugates (ADCs).

In summary, [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester exemplifies the intersection of synthetic chemistry and biomedical innovation. Its chiral purity, functional diversity, and adaptability to cutting-edge methodologies position it as a key player in advancing therapeutic science. For researchers navigating the complexities of enantioselective synthesis or drug delivery systems, this compound offers a robust foundation for exploration.